Cas no 1638767-37-9 (2-Chloro-5-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one)

• Product Name: 2-Chloro-5-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
• CAS No: 1638767-37-9
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• MDL: MFCD27987590
• CID: 3163100
• PubChem ID: 118704534
• Update Time: 2025-05-26

2-Chloro-5-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
• AKOS027423963
• CS-0051942
• SY233896
• 1638767-37-9
• AS-53023
• 2-chloro-5-methyl-5H,7H-pyrrolo[2,3-d]pyrimidin-6-one
• P15988
• SB14588
• 6H-Pyrrolo[2,3-d]pyrimidin-6-one, 2-chloro-5,7-dihydro-5-methyl-
• 2-chloro-5-methyl-5,7-dihydropyrrolo[2,3-d]pyrimidin-6-one
• MFCD27987590
• 2-chloro-5-methyl-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one

• MDL： MFCD27987590
• Inchi： 1S/C7H6ClN3O/c1-3-4-2-9-7(8)11-5(4)10-6(3)12/h2-3H,1H3,(H,9,10,11,12)
• InChI Key： RCLGDKWRHABMQT-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(N=1)NC(C2C)=O

Computed Properties

• Exact Mass: 183.0199395g/mol
• Monoisotopic Mass: 183.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.9Ų

Additional information on 2-Chloro-5-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one

Comprehensive Overview of 2-Chloro-5-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one (CAS No. 1638767-37-9)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-Chloro-5-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one (CAS No. 1638767-37-9) has emerged as a compound of significant interest. This heterocyclic molecule, belonging to the pyrrolopyrimidine class, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique structural framework, which combines a chloro-substituted pyrimidine ring with a methyl-pyrrole moiety, offering versatile reactivity for further derivatization.

The compound's CAS number 1638767-37-9 serves as a critical identifier in global chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Its systematic name, 2-Chloro-5-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one, reflects the precise arrangement of atoms, highlighting the chloro and methyl functional groups that influence its physicochemical properties. Recent literature suggests this scaffold may play a role in modulating biological targets, aligning with current trends in fragment-based drug design and kinase inhibitor development—hot topics in medicinal chemistry forums.

From a synthetic chemistry perspective, the pyrrolo[2,3-d]pyrimidine core of this compound offers a platform for creating diverse analogs. This adaptability resonates with the growing demand for small-molecule libraries in high-throughput screening. Notably, the presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups enables fine-tuning of electronic properties, a feature highly sought after in photocatalysis and OLED material research—areas gaining traction in sustainable technology discussions.

Analytical characterization of CAS 1638767-37-9 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, addressing a common query among quality control professionals. The 6-one lactam moiety in its structure also sparks interest in bioisostere applications, where it could replace traditional carbonyl groups to improve metabolic stability—a frequent focus in ADMET optimization studies.

In the context of intellectual property, patents referencing 2-Chloro-5-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one often relate to kinase modulation and cancer therapeutics, reflecting industry priorities. However, its potential extends to agricultural chemistry, where similar heterocycles show herbicidal activity. This dual applicability makes it a compelling subject for cross-disciplinary research, answering the increasing search engine queries about multi-purpose chemical building blocks.

Environmental and safety profiles of CAS 1638767-37-9 are carefully evaluated per REACH and OECD guidelines. While not classified as hazardous under standard protocols, proper handling with PPE is recommended—a detail frequently searched by laboratory personnel. The compound's stability under various pH conditions is another active research area, particularly for formulators exploring pH-dependent drug release systems.

Market intelligence indicates growing procurement of pyrrolopyrimidine derivatives by CROs and academic institutions, driven by the compound's relevance to targeted protein degradation strategies. This aligns with the surge in publications about PROTACs and molecular glues. Suppliers often highlight its compatibility with cross-coupling reactions, addressing synthetic chemists' needs for palladium-catalyzed transformations—a technique dominating recent conference proceedings.

Future directions for 2-Chloro-5-methyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one research may involve AI-assisted molecular design and automated synthesis, reflecting broader digitalization trends in chemistry. Its structural features make it a candidate for machine learning models predicting SAR relationships, a topic generating substantial online engagement. As the scientific community prioritizes green chemistry, solvent-free modifications of this scaffold could also gain attention.